Cas no 1936618-52-8 (2-(5-bromo-2-methylphenyl)ethanethioamide)

• Product Name: 2-(5-bromo-2-methylphenyl)ethanethioamide
• CAS No: 1936618-52-8
• MF: C₉H₁₀BrNS
• MW: 244.151400089264
• CID: 6159604
• PubChem ID: 131210091
• Update Time: 2025-06-14

2-(5-bromo-2-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-2-methylphenyl)ethanethioamide
• 1936618-52-8
• EN300-1906188

• Inchi： 1S/C9H10BrNS/c1-6-2-3-8(10)4-7(6)5-9(11)12/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： XKGNKESPIJCZAW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1)CC(N)=S

Computed Properties

• Exact Mass: 242.97173g/mol
• Monoisotopic Mass: 242.97173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(5-bromo-2-methylphenyl)ethanethioamide

Research Briefing on 2-(5-bromo-2-methylphenyl)ethanethioamide (CAS: 1936618-52-8) in Chemical Biology and Pharmaceutical Applications

2-(5-bromo-2-methylphenyl)ethanethioamide (CAS: 1936618-52-8) is a novel small molecule that has recently garnered attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by a brominated phenyl ring and a thioamide functional group, has been investigated for its unique biochemical properties, including its role as a modulator of specific enzymatic pathways and its potential in targeted drug design. Recent studies have explored its synthesis, structural-activity relationships (SAR), and preliminary biological evaluations, positioning it as a promising candidate for further development in oncology and metabolic disorders.

The synthesis of 2-(5-bromo-2-methylphenyl)ethanethioamide involves multi-step organic reactions, with a focus on optimizing yield and purity for pharmacological studies. Recent advancements in synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have improved the efficiency of producing this compound. Structural characterization via NMR, mass spectrometry, and X-ray crystallography has confirmed its molecular configuration, which is critical for understanding its interaction with biological targets. Computational modeling studies have further elucidated its binding affinity to proteins involved in disease pathways, suggesting its potential as a lead compound.

In vitro and in vivo studies have demonstrated the compound's bioactivity, particularly its inhibitory effects on specific kinases and receptors implicated in cancer cell proliferation. For instance, recent findings indicate that 2-(5-bromo-2-methylphenyl)ethanethioamide exhibits selective inhibition of protein kinase C (PKC) isoforms, which are often dysregulated in tumors. Additionally, its metabolic stability and pharmacokinetic profile have been evaluated in preclinical models, revealing favorable oral bioavailability and low toxicity, which are essential for further drug development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current research is focused on derivatization strategies to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this molecule into clinical trials, with a particular emphasis on its application in precision medicine. Future directions include exploring its combination therapies with existing anticancer agents and investigating its role in other disease models, such as inflammatory and neurodegenerative disorders.

In conclusion, 2-(5-bromo-2-methylphenyl)ethanethioamide (CAS: 1936618-52-8) represents a significant advancement in the field of medicinal chemistry, with its unique structural features and promising biological activity. Continued research and development are expected to unlock its full therapeutic potential, offering new avenues for treating complex diseases. This briefing underscores the importance of interdisciplinary collaboration and innovation in translating chemical discoveries into clinical solutions.